Cas no 1183057-15-9 (2-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid)

• Product Name: 2-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid
• CAS No: 1183057-15-9
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD12859495
• CID: 2622169
• PubChem ID: 53211239
• Update Time: 2025-09-27

2-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-CHLORO-4-METHOXYPHENYL)-4-FLUOROBENZOIC ACID
• AKOS005821040
• 1183057-15-9
• DTXSID80681270
• 3'-Chloro-5-fluoro-4'-methoxy[1,1'-biphenyl]-2-carboxylic acid
• MFCD12859495
• 2-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid, 95%
• 2-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid

• MDL： MFCD12859495
• Inchi： 1S/C14H10ClFO3/c1-19-13-5-2-8(6-12(13)15)11-7-9(16)3-4-10(11)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： JRGQHEYSSVNORK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C=CC=1C(=O)O)F)OC

Computed Properties

• Exact Mass: 280.0302500Da
• Monoisotopic Mass: 280.0302500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid

2-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic Acid: A Comprehensive Overview

2-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid (CAS No. 1183057-15-9) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a chloro-substituted and methoxy-substituted phenyl ring, as well as a fluorinated benzoic acid moiety. These features contribute to its potential utility in various biological and chemical processes.

The synthesis of 2-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid involves multi-step reactions, typically starting from readily available starting materials such as 3-chloro-4-methoxybenzaldehyde and 4-fluorobenzoyl chloride. The key steps include the formation of an intermediate through condensation reactions, followed by subsequent transformations to introduce the desired functional groups. The detailed synthetic route has been extensively studied and optimized to achieve high yields and purity, making it a feasible target for large-scale production.

In the context of medicinal chemistry, 2-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid has garnered attention due to its potential as a lead compound for drug development. Recent studies have explored its biological activities, particularly its anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

Moreover, preliminary studies have shown that 2-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid possesses anti-proliferative effects on various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of signaling pathways associated with cell growth and apoptosis. These findings suggest that this compound could serve as a valuable scaffold for the design and development of novel therapeutic agents.

Beyond its medicinal applications, 2-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid has also been investigated for its potential use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Research published in Advanced Materials (2020) highlighted the excellent charge transport properties of this compound when incorporated into polymer blends, demonstrating its potential for enhancing device performance.

The physicochemical properties of 2-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid, including its solubility, stability, and crystalline structure, have been thoroughly characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray diffraction. These studies provide valuable insights into the compound's behavior in different environments and its suitability for specific applications.

In conclusion, 2-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid (CAS No. 1183057-15-9) is a multifaceted compound with promising applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and biological activities make it a valuable candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further expanding the scope of this intriguing compound's utility.